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Compound of Interest

Ethyl 4-
Compound Name:
oxocyclohexanecarboxylate

Cat. No.: B123810

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological and
safety data for Ethyl 4-oxocyclohexanecarboxylate (CAS No. 17159-79-4). The information
herein is compiled from a thorough review of publicly accessible safety data sheets, regulatory
databases, and scientific literature. This document aims to be a critical resource for
professionals handling this chemical in research and development settings.

Executive Summary

Ethyl 4-oxocyclohexanecarboxylate is classified as a skin irritant (Category 2), a serious eye
irritant (Category 2), and may cause respiratory irritation (Specific Target Organ Toxicity -
Single Exposure, Category 3).[1] While its irritant properties are well-documented in safety
literature, a significant lack of quantitative toxicological data exists in the public domain.
Comprehensive studies detailing acute toxicity, sensitization potential, mutagenicity,
genotoxicity, and reproductive toxicity are not readily available. This guide presents the existing
data and clearly identifies these knowledge gaps.

Hazard Classification

The primary hazards associated with Ethyl 4-oxocyclohexanecarboxylate are summarized in
the table below, based on the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).
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Hazard . Hazard
Hazard Class GHS Code Signal Word
Category Statement
Skin )
. o i Causes skin
Corrosion/Irritatio  Category 2 H315 Warning o
irritation
n
Serious Eye ]
) Causes serious
Damage/Eye Category 2 H319 Warning o
o eye irritation
Irritation
Specific Target
Organ Toxicity — May cause
Single Exposure Category 3 H335 Warning respiratory
(Respiratory irritation

Tract Irritation)

Toxicological Data

A detailed review of available literature and databases reveals a significant scarcity of
guantitative toxicological data for Ethyl 4-oxocyclohexanecarboxylate. The following sections
summarize the available information for key toxicological endpoints.

Acute Toxicity

No quantitative data, such as LD50 (Lethal Dose, 50%) values for oral, dermal, or inhalation
routes, were found in the comprehensive search of public databases and literature. Multiple
safety data sheets state that the toxicological properties have not been fully investigated or that
no data is available for acute toxicity.[2]

Skin Irritation

Ethyl 4-oxocyclohexanecarboxylate is classified as a skin irritant.[1][2] However, detailed in
vivo studies with quantitative scoring (e.g., Primary Irritation Index) are not publicly available.
General statements in safety data sheets indicate that the substance causes skin irritation.[1]

[2]
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Experimental Protocol: While a specific protocol for this chemical was not found, a general
experimental workflow for assessing skin irritation is described below. This is a standardized
approach and does not represent a specific study on Ethyl 4-oxocyclohexanecarboxylate.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b123810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Preparation

Animal Preparation Test Substance Preparation
(e.g., Rabbit, clipped skin) (Neat or diluted)

\

Application

Application of Test Substance
(e.g., 0.5 mL to skin patch)

Exposure Period
(e.g., 4 hours, semi-occlusive dressing)

4 N\

Observatio$ & Scoring

@emoval of Patch and Cleanin@

Observation at specified intervals
(e.g., 1, 24, 48, 72 hours)

(Draize scale)
\- J

4 )

[Scoring of Erythema and Edemﬂ

Data Alnalysis

Calculation of Primary
Irritation Index (PII)

Classification based on PII

Click to download full resolution via product page

Diagram 1: Generalized workflow for an in vivo skin irritation study.
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Eye Irritation

The substance is classified as causing serious eye irritation.[1][2] One study summary was
found that provides some details, although it lacks quantitative scoring.

Experimental Data:
e Species: Rabbit
o Observation: The test substance was found to be a severe irritant to the rabbit eye.

o Method: A volume of 0.1 mL of the test substance was instilled into the conjunctival sac of
rabbit eyes. Observations were made at 1, 24, 48, and 72 hours, and up to 21 days.

o Results: The study reported corneal opacity, iridial inflammation, and moderate to minimal
conjunctival irritation over the observation period.

Experimental Protocol: The protocol for the eye irritation study can be inferred from the
summary. A generalized workflow is presented below.
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Diagram 2: Generalized workflow for an in vivo eye irritation study.

Sensitization

There is conflicting and limited information regarding the skin sensitization potential of Ethyl 4-
oxocyclohexanecarboxylate. One source suggests that dermal contact may lead to mild
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sensitization in some individuals, while a safety data sheet states there is "no information
available".[2] No formal studies, such as a Local Lymph Node Assay (LLNA) or Guinea Pig
Maximization Test (GPMT), were found.

Mutagenicity and Genotoxicity

No studies on the mutagenic or genotoxic potential of Ethyl 4-oxocyclohexanecarboxylate
were identified in the public domain. Standard assays such as the Ames test (bacterial reverse
mutation assay) or in vitro/in vivo chromosomal aberration tests have not been reported for this
substance.

Carcinogenicity

Ethyl 4-oxocyclohexanecarboxylate is not classified as a carcinogen by the International
Agency for Research on Cancer (IARC) or the U.S. Environmental Protection Agency (EPA).
No long-term carcinogenicity studies in animals were found.

Reproductive and Developmental Toxicity

No information is available regarding the reproductive or developmental toxicity of Ethyl 4-
oxocyclohexanecarboxylate.

Data Gaps and Future Research

The comprehensive review of publicly available data highlights significant gaps in the
toxicological profile of Ethyl 4-oxocyclohexanecarboxylate. To ensure a thorough
understanding of its safety, further research is warranted in the following areas:

Acute Toxicity: Determination of LD50 values for oral, dermal, and inhalation routes.

o Skin Sensitization: Evaluation of sensitization potential using standardized methods (e.g.,
LLNA).

o Mutagenicity/Genotoxicity: A battery of in vitro and in vivo tests to assess the potential for
genetic damage.

» Repeated Dose Toxicity: Studies to identify potential target organs and establish No-
Observed-Adverse-Effect Levels (NOAELS).
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e Reproductive and Developmental Toxicity: Assessment of potential effects on fertility and
embryonic development.

The following diagram illustrates the logical relationship in a comprehensive toxicological
assessment, highlighting the areas where data for Ethyl 4-oxocyclohexanecarboxylate is

currently lacking.
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Diagram 3: Toxicological data flow for risk assessment, indicating data gaps.

Conclusion
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Ethyl 4-oxocyclohexanecarboxylate is a chemical with established irritant properties for the
skin, eyes, and respiratory system. Professionals handling this substance should adhere to
strict safety protocols, including the use of appropriate personal protective equipment.
However, the lack of comprehensive toxicological data for other critical endpoints necessitates
a cautious approach. The information provided in this guide should be used to inform safe
handling practices and to highlight the need for further research to fully characterize the
toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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